1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C19H16ClN7O
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyltriazol-1-yl)phenyl]triazole-4-carboxamide
• InChI: InChI=1S/C19H16ClN7O/c1-12-11-21-24-26(12)16-8-6-15(7-9-16)22-19(28)18-13(2)27(25-23-18)17-5-3-4-14(20)10-17/h3-11H,1-2H3,(H,22,28)
• InChI Key: KMNVWNRUHXIXDK-UHFFFAOYSA-N
• SMILES: CC1=CN=NN1C2=CC=C(C=C2)NC(=O)C3=C(N(N=N3)C4=CC(=CC=C4)Cl)C

Description

1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide is not yet fully understood. However, it is believed to exert its anti-cancer and anti-inflammatory effects by inhibiting the activity of specific enzymes and signaling pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in animal models. It has also been shown to exhibit low toxicity in normal cells, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide is its high potency and selectivity towards cancer cells and inflammatory pathways. However, its limited solubility in aqueous solutions and potential for off-target effects may pose challenges in its use for lab experiments.

Future Directions

There are several future directions for the research and development of 1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide. One direction is to investigate its potential as a therapeutic agent for various types of cancer and inflammatory diseases. Another direction is to explore its use as a fluorescent probe for the detection of metal ions in biological samples. Further studies are also needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide involves the reaction between 3-chlorophenyl isocyanate and 4-(5-methyl-1H-1,2,3-triazol-1-yl)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with methyl isocyanate to yield the final product.

Scientific Research Applications

1-(3-chlorophenyl)-5-methyl-N-[4-(5-methyl-1H-1,2,3-triazol-1-yl)phenyl]-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its potential applications in various fields of science. In medicinal chemistry, it has been investigated as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as an anti-inflammatory agent due to its ability to reduce inflammation in animal models. In addition, it has been investigated for its potential use as a fluorescent probe for the detection of metal ions in biological samples.